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Compound of Interest

Compound Name: Fenirofibrate-d6

Cat. No.: B563676 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, step-by-step procedures for the safe disposal of Fenofibrate-d6,

ensuring the protection of laboratory personnel and the environment.

Safety First: Personal Protective Equipment (PPE)
and Handling
Before initiating any disposal procedures, it is imperative to handle Fenofibrate-d6 with

appropriate caution. According to its Safety Data Sheet (SDS), Fenofibrate-d6 is classified as

harmful if swallowed.[1] Therefore, adherence to standard laboratory safety protocols is

essential.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves should be worn at all times to prevent skin contact.

Eye Protection: Safety glasses or goggles are necessary to protect against accidental

splashes.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.

Disposal Protocol: A Step-by-Step Approach
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The disposal of Fenofibrate-d6 must be conducted in accordance with local, regional, national,

and international regulations.[1] The following steps provide a general framework for compliant

disposal.

Step 1: Waste Identification and Classification

Fenofibrate, the parent compound of Fenofibrate-d6, is a non-controlled prescription drug. For

disposal purposes, discarded, unused formulations containing fenofibrate may be classified

under the EPA hazardous waste number F027. When in solid form as a discarded commercial

chemical product, it may be assigned the EPA waste number U240. It is crucial to consult with

your institution's Environmental Health and Safety (EHS) department to confirm the appropriate

waste classification for Fenofibrate-d6.

Step 2: Waste Segregation

Proper segregation of chemical waste is fundamental to prevent hazardous reactions.

Fenofibrate-d6 waste should be collected in a designated, properly labeled hazardous waste

container. This container must be separate from other waste streams such as non-hazardous

trash, sharps, and other incompatible chemicals.

Step 3: Container Labeling

The waste container for Fenofibrate-d6 must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste"

The full chemical name: "Fenofibrate-d6"

The specific hazard characteristic (e.g., "Toxic")

The accumulation start date (the date the first drop of waste is added to the container)

The name of the principal investigator or laboratory contact

Step 4: Storage in a Satellite Accumulation Area (SAA)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cdn.caymanchem.com/cdn/msds/25710m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated Satellite Accumulation Areas (SAAs) are locations at or near the point of waste

generation for the collection of hazardous waste. The Fenofibrate-d6 waste container should be

stored in a designated SAA until it is ready for pickup by your institution's EHS personnel. The

SAA should be a secure area, away from general laboratory traffic.

Step 5: Arranging for Disposal

Once the waste container is full, or if it has been in accumulation for the maximum allowable

time according to institutional and regulatory policies, contact your EHS department to arrange

for a hazardous waste pickup. Do not attempt to dispose of Fenofibrate-d6 down the drain or in

the regular trash.

Quantitative Data Summary
For clarity and easy reference, the following table summarizes key quantitative data related to

the disposal of Fenofibrate-d6.

Parameter Value Source

EPA Hazardous Waste Code

(Formulations)
F027 Santa Cruz Biotechnology

EPA Hazardous Waste Code

(Solid)
U240 Santa Cruz Biotechnology

Acute Toxicity (Oral) Category 4 Cayman Chemical SDS[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Fenofibrate-d6.
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Fenofibrate-d6 Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Fenofibrate-d6, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

